Cas no 2354534-57-7 (4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2354534-57-7
• MF: C₂₅H₂₇NO₆
• MW: 437.48498749733
• CID: 5639498
• PubChem ID: 165901608
• Update Time: 2025-05-20

4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2354534-57-7
• EN300-27783767
• 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C25H27NO6/c1-25(2)31-14-22(32-25)19-11-26(12-20(19)23(27)28)24(29)30-13-21-17-9-5-3-7-15(17)16-8-4-6-10-18(16)21/h3-10,19-22H,11-14H2,1-2H3,(H,27,28)
• InChI Key： VELRAWACQUDYPG-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1C(=O)O

Computed Properties

• Exact Mass: 437.18383758g/mol
• Monoisotopic Mass: 437.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.3Ų

Additional information on 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

Comprehensive Guide to 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2354534-57-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No. 2354534-57-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug development, and biochemical research. Its unique properties make it a valuable building block for scientists and researchers aiming to develop novel therapeutic agents and advanced materials.

The Fmoc-protected pyrrolidine derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective moiety for amines, enabling controlled reactions in multi-step synthetic processes. Researchers frequently search for "Fmoc-protected amino acid derivatives" and "CAS 2354534-57-7 applications," highlighting the compound's relevance in modern synthetic chemistry. Its compatibility with automated peptide synthesizers further enhances its utility in high-throughput drug discovery programs.

From a structural perspective, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid features a dioxolane ring, which contributes to its stability and solubility in organic solvents. This characteristic is crucial for reactions requiring anhydrous conditions, a common requirement in pharmaceutical manufacturing. The presence of both carboxylic acid and Fmoc-protected amine functionalities allows for diverse chemical modifications, making it a preferred choice for creating custom peptide sequences and peptidomimetics.

The growing demand for peptide-based therapeutics has significantly increased interest in this compound. With the rise of personalized medicine and targeted drug delivery systems, researchers are exploring "advanced Fmoc-amino acid building blocks" and "CAS 2354534-57-7 in drug development." The compound's ability to introduce constrained pyrrolidine rings into peptide backbones makes it particularly valuable for designing molecules with enhanced bioavailability and metabolic stability.

In the context of green chemistry initiatives, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid offers several advantages. Its well-defined protection-deprotection chemistry minimizes side reactions, reducing waste generation in synthetic processes. This aligns with current industry trends toward sustainable pharmaceutical production, as evidenced by search queries like "eco-friendly peptide synthesis reagents" and "green chemistry compatible Fmoc derivatives."

The compound's physicochemical properties, including its molecular weight (C₂₆H₂₇NO₆) and chiral centers, make it particularly useful for creating stereochemically defined pharmaceutical intermediates. Analytical chemists often investigate "HPLC methods for Fmoc-pyrrolidine derivatives" and "CAS 2354534-57-7 characterization," reflecting the need for precise quality control in research and production settings.

As the pharmaceutical industry continues to explore macrocyclic peptides and constrained peptidomimetics, the demand for specialized building blocks like 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid is expected to grow. Its compatibility with standard peptide coupling reagents and resistance to racemization during synthesis positions it as a crucial component in modern medicinal chemistry toolkits.

Storage and handling recommendations for this compound typically emphasize protection from moisture and maintenance at controlled temperatures. These precautions ensure the stability of both the Fmoc protecting group and the acid functionality, addressing common concerns reflected in searches for "stability of CAS 2354534-57-7" and "storage conditions for Fmoc-amino acids." Proper handling protocols contribute to reproducible results in research applications.

The synthesis of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid typically involves multi-step organic transformations, with careful attention to protecting group strategies. Process chemists frequently investigate "large-scale production of Fmoc-protected heterocycles" and "optimized routes to CAS 2354534-57-7," reflecting the industrial importance of efficient synthetic methodologies for this valuable intermediate.

In conclusion, 4-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-Fmoc-pyrrolidine-3-carboxylic acid (CAS No. 2354534-57-7) represents a sophisticated tool in contemporary chemical research. Its applications span from academic investigations to industrial-scale pharmaceutical production, with particular significance in the development of next-generation peptide therapeutics. As scientific advancements continue to push the boundaries of drug discovery, this compound will likely maintain its position as a critical building block in synthetic chemistry.